3-Cyclopropoxy-4,5-dimethylpyridine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-cyclopropyloxy-4,5-dimethylpyridine
• InChI: InChI=1S/C10H13NO/c1-7-5-11-6-10(8(7)2)12-9-3-4-9/h5-6,9H,3-4H2,1-2H3
• InChI Key: KFQJZIRANMMJNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1C)OC2CC2

Description

3-Cyclopropoxy-4,5-dimethylpyridine is a pyridine derivative featuring a cyclopropoxy group at the 3-position and methyl groups at the 4- and 5-positions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4,5-dimethylpyridine can be achieved through several synthetic routes. One common method involves the cyclopropanation of 4,5-dimethylpyridine using cyclopropyl bromide in the presence of a strong base such as sodium hydride. The reaction is typically carried out in an aprotic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the cyclopropoxy group.

Another approach involves the use of cyclopropyl alcohol as a starting material. In this method, 4,5-dimethylpyridine is reacted with cyclopropyl alcohol in the presence of an acid catalyst, such as sulfuric acid, to form the desired product.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4,5-dimethylpyridine may involve large-scale cyclopropanation reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as distillation and crystallization, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4,5-dimethylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles such as amines or thiols replace the cyclopropoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium under reflux conditions.

Reduction: Lithium aluminum hydride in anhydrous ether at room temperature.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide in an organic solvent.

Major Products

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Substituted pyridine compounds with various functional groups.

Scientific Research Applications

3-Cyclopropoxy-4,5-dimethylpyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4,5-dimethylpyridine involves its interaction with molecular targets such as enzymes and receptors. The cyclopropoxy group can enhance the compound’s binding affinity to specific targets, leading to modulation of biological pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Features

Key Observations :

• 2,5-Dimethylpyridine: Found in Ligusticum sinense hexane extract (LHE), contributing to mosquito repellency. Its efficacy is enhanced by vanillin, achieving median protection times of 12.5 hours (Anopheles minimus) and 11.0 hours (Aedes aegypti) .
• 3,5-Dimethylpyridine : Used as a ligand in chiral ruthenium complexes (e.g., Dibromo(R,R)-XylSKEWPHOSruthenium(II)), highlighting the role of methyl group positioning in coordination chemistry .

Physicochemical Properties

Table 2: Stability and Physical Characteristics

Compound	Molecular Weight (g/mol)	Stability Under Storage	Notable Characteristics
2,5-Dimethylpyridine	121.18	Stable at ambient temperature (21–35°C) for 3 months; color darkens but viscosity remains unchanged	High volatility, pleasant odor
3,5-Dimethylpyridine	121.18	Used in catalysts under controlled conditions; stability data not explicitly reported	Polar, coordinating ligand
3-Cyclopropoxy-4,5-dimethylpyridine	177.22 (calculated)	Hypothetically less volatile due to cyclopropoxy group; stability dependent on substituent reactivity	Likely lipophilic, moderate solubility in organic solvents

Key Observations :

• The cyclopropoxy group in 3-Cyclopropoxy-4,5-dimethylpyridine may reduce volatility compared to methyl-substituted analogs, influencing its suitability for long-lasting repellents or stable catalyst systems.
• Stability under storage (e.g., temperature sensitivity) is critical for repellents, as seen in LHE’s color change but retained efficacy at 45°C .

Table 3: Functional Performance

Compound	Biological Activity	Catalytic/Industrial Relevance
2,5-Dimethylpyridine	Effective mosquito repellent	N/A
3,5-Dimethylpyridine	N/A	Enables asymmetric hydrogenation in ruthenium complexes
3-Cyclopropoxy-4,5-dimethylpyridine	Untested	Potential as a ligand or bioactive agent; steric effects may modulate interactions

Key Observations :

• Repellency : Methyl group positioning (2,5 vs. 4,5) likely impacts molecular interactions with insect olfactory receptors. The cyclopropoxy group’s larger size could enhance binding affinity or reduce evaporation rates.
• Catalysis : 3,5-Dimethylpyridine’s role in chiral catalysts suggests that substituent symmetry and electronic donation are critical. The cyclopropoxy group’s electron-withdrawing effects might alter metal-ligand interactions.